![molecular formula C7H14O3S B6234373 2-[(2R)-2-hydroxypropyl]-1lambda6-thiolane-1,1-dione CAS No. 2639399-52-1](/img/no-structure.png)
2-[(2R)-2-hydroxypropyl]-1lambda6-thiolane-1,1-dione
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This often involves multiple steps, each with its own reactants, reagents, and conditions .Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in a molecule and the types of bonds present .Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with different reagents under various conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental techniques .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2R)-2-hydroxypropyl]-1lambda6-thiolane-1,1-dione involves the reaction of a thiol with an alpha,beta-unsaturated ketone in the presence of a base to form a thiolane ring. The resulting thiolane ring is then oxidized to form the thiolane-1,1-dione ring. Finally, the hydroxyl group is introduced through a stereoselective reduction reaction.", "Starting Materials": [ "2-butanone", "2-mercaptoethanol", "Sodium hydroxide", "Hydrogen peroxide", "Sodium borohydride", "Acetic acid" ], "Reaction": [ "Step 1: Mix 2-butanone and 2-mercaptoethanol in the presence of sodium hydroxide to form the thiolane ring.", "Step 2: Oxidize the thiolane ring with hydrogen peroxide to form the thiolane-1,1-dione ring.", "Step 3: Stereoselectively reduce the thiolane-1,1-dione ring with sodium borohydride in the presence of acetic acid to introduce the hydroxyl group and form the final product." ] } | |
CAS RN |
2639399-52-1 |
Molecular Formula |
C7H14O3S |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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